1-(2,3-difluorobenzyl)-3-{[ethyl(methyl)amino]methyl}-3-hydroxy-2-piperidinone

• IUPAC Name: 1-[(2,3-difluorophenyl)methyl]-3-[[ethyl(methyl)amino]methyl]-3-hydroxypiperidin-2-one
• InChI: InChI=1S/C16H22F2N2O2/c1-3-19(2)11-16(22)8-5-9-20(15(16)21)10-12-6-4-7-13(17)14(12)18/h4,6-7,22H,3,5,8-11H2,1-2H3
• InChI Key: LIOWHEOELCKQCQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)CC1(CCCN(C1=O)CC2=C(C(=CC=C2)F)F)O
• Molecular Formula: C16H22F2N2O2
• Molecular Weight: 312.35 g/mol

Description

1-(2,3-difluorobenzyl)-3-{[ethyl(methyl)amino]methyl}-3-hydroxy-2-piperidinone, also known as DF-MPPO, is a chemical compound with potential applications in scientific research. This compound is a derivative of the piperidinone family and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 1-(2,3-difluorobenzyl)-3-{[ethyl(methyl)amino]methyl}-3-hydroxy-2-piperidinone is not fully understood, but it is believed to involve the inhibition of oxidative stress and the reduction of free radical damage in cells. This compound has been shown to increase the levels of antioxidant enzymes and reduce the levels of reactive oxygen species in cells.
Biochemical and Physiological Effects:
1-(2,3-difluorobenzyl)-3-{[ethyl(methyl)amino]methyl}-3-hydroxy-2-piperidinone has been shown to have a variety of biochemical and physiological effects. This compound has been shown to increase the levels of antioxidant enzymes such as superoxide dismutase and catalase, which can help protect cells from oxidative stress. 1-(2,3-difluorobenzyl)-3-{[ethyl(methyl)amino]methyl}-3-hydroxy-2-piperidinone has also been shown to reduce the levels of pro-inflammatory cytokines, which can contribute to the development of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

1-(2,3-difluorobenzyl)-3-{[ethyl(methyl)amino]methyl}-3-hydroxy-2-piperidinone has several advantages for use in lab experiments. This compound is stable and can be easily synthesized in large quantities. 1-(2,3-difluorobenzyl)-3-{[ethyl(methyl)amino]methyl}-3-hydroxy-2-piperidinone is also relatively non-toxic and has been shown to have low levels of cytotoxicity in cells. However, there are also some limitations to the use of 1-(2,3-difluorobenzyl)-3-{[ethyl(methyl)amino]methyl}-3-hydroxy-2-piperidinone in lab experiments. This compound has limited solubility in aqueous solutions and may require the use of organic solvents for certain experiments.

Future Directions

There are several potential future directions for research on 1-(2,3-difluorobenzyl)-3-{[ethyl(methyl)amino]methyl}-3-hydroxy-2-piperidinone. One area of interest is the development of new derivatives of this compound with improved solubility and bioavailability. 1-(2,3-difluorobenzyl)-3-{[ethyl(methyl)amino]methyl}-3-hydroxy-2-piperidinone may also be studied for its potential use in the treatment of other diseases, such as cardiovascular disease and diabetes. Additionally, further research is needed to fully understand the mechanism of action of 1-(2,3-difluorobenzyl)-3-{[ethyl(methyl)amino]methyl}-3-hydroxy-2-piperidinone and its potential applications in scientific research.

Synthesis Methods

1-(2,3-difluorobenzyl)-3-{[ethyl(methyl)amino]methyl}-3-hydroxy-2-piperidinone can be synthesized using a multi-step process that involves the reaction of 2,3-difluorobenzaldehyde with ethyl(methyl)amine and subsequent reduction of the resulting imine with sodium borohydride. The resulting product is then reacted with hydroxylamine to form the desired compound.

Scientific Research Applications

1-(2,3-difluorobenzyl)-3-{[ethyl(methyl)amino]methyl}-3-hydroxy-2-piperidinone has been studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. 1-(2,3-difluorobenzyl)-3-{[ethyl(methyl)amino]methyl}-3-hydroxy-2-piperidinone has also been studied for its potential use as a radioprotective agent in cancer treatment.